Cas no 2245716-56-5 (3-(((tert-Butyldiphenylsilyl)oxy)methyl)-5-ethynyl-1-methyl-1H-pyrazole)

• Product Name: 3-(((tert-Butyldiphenylsilyl)oxy)methyl)-5-ethynyl-1-methyl-1H-pyrazole
• CAS No: 2245716-56-5
• MF: C₂₃H₂₆N₂OSi
• MW: 374.550846576691
• CID: 6794527
• Update Time: 2025-10-21

3-(((tert-Butyldiphenylsilyl)oxy)methyl)-5-ethynyl-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(((tert-Butyldiphenylsilyl)oxy)methyl)-5-ethynyl-1-methyl-1H-pyrazole
• 1H-Pyrazole, 3-[[[(1,1-dimethylethyl)diphenylsilyl]oxy]methyl]-5-ethynyl-1-methyl-

• Inchi： 1S/C23H26N2OSi/c1-6-20-17-19(24-25(20)5)18-26-27(23(2,3)4,21-13-9-7-10-14-21)22-15-11-8-12-16-22/h1,7-17H,18H2,2-5H3
• InChI Key： ZHGPHULVOOVSLY-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OCC1=NN(C)C(C#C)=C1

Experimental Properties

• Density: 0.98±0.1 g/cm3(Predicted)
• Boiling Point: 466.5±45.0 °C(Predicted)
• pka: 0.41±0.10(Predicted)

Additional information on 3-(((tert-Butyldiphenylsilyl)oxy)methyl)-5-ethynyl-1-methyl-1H-pyrazole

3-(((tert-Butyldiphenylsilyl)oxy)methyl)-5-ethynyl-1-methyl-1H-pyrazole: A Comprehensive Overview

The compound 3-(((tert-butyl diphenylsilyl)oxy)methyl)-5-ethynyl-1-methyl-1H-pyrazole, identified by the CAS number 2245716-56-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. The structure of this molecule is characterized by the presence of a tert-butyl diphenylsilyl (TBDPS) protecting group, an ethynyl group, and a methyl substituent, all of which contribute to its unique chemical properties and reactivity.

Recent advancements in organic synthesis have highlighted the importance of silyl protecting groups like TBDPS in the synthesis of complex molecules. The TBDPS group is particularly valuable due to its stability under harsh reaction conditions and its compatibility with a wide range of functional groups. In the context of this compound, the TBDPS group serves as an effective protective moiety for hydroxyl groups during multi-step synthesis processes, ensuring the integrity of sensitive intermediates.

The ethynyl group present in this molecule introduces additional reactivity, making it a promising candidate for click chemistry applications. Click chemistry, a field that has seen remarkable growth in recent years, relies on the use of highly efficient and selective reactions to construct complex molecules. The presence of an ethynyl group in this compound aligns it with emerging trends in medicinal chemistry, where such groups are often utilized to enhance bioavailability and target specificity.

Pyrazoles themselves have garnered significant attention in drug discovery due to their ability to modulate various biological targets, including kinases, ion channels, and G-protein coupled receptors (GPCRs). The substitution pattern of this particular pyrazole derivative further enhances its potential as a lead compound in medicinal chemistry. The methyl group at position 1 contributes to the molecule's lipophilicity, while the hydroxymethyl group at position 3 provides a site for further functionalization or bioconjugation.

Recent studies have explored the use of similar pyrazole derivatives in the development of anti-inflammatory and antitumor agents. For instance, research published in 2023 demonstrated that certain pyrazole analogs exhibit potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in inflammation-related diseases. While this specific compound has not yet been extensively studied for its biological activity, its structural features suggest that it could serve as a valuable precursor for drug development.

In addition to its potential in pharmaceutical applications, this compound also finds relevance in materials science. The combination of silyl protecting groups and ethynyl functionalities makes it a candidate for use in advanced materials such as siloxane polymers or carbon-based nanomaterials. Recent breakthroughs in nanotechnology have underscored the importance of precise molecular control in achieving desired material properties, a requirement that this compound could help meet through its well-defined structure.

From a synthetic perspective, the preparation of 3-(((tert-butyl diphenylsilyl)oxy)methyl)-5-ethynyl-1-methyl-1H-pyrazole involves a series of carefully orchestrated reactions. Key steps include the installation of the TBDPS group via silylation reactions and the introduction of the ethynyl functionality through methods such as Sonogashira coupling or other cross-coupling techniques. These steps highlight the molecule's synthetic accessibility while emphasizing the need for rigorous purification and characterization to ensure product quality.

The application of modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has been instrumental in confirming the structure and purity of this compound. Recent advancements in these techniques have enabled researchers to achieve unprecedented levels of structural elucidation, further solidifying our understanding of this molecule's properties.

In conclusion, 3-(((tert-butyl diphenylsilyl)oxy)methyl)-5-ethynyl-1-methyl-1H-pyrazole represents a compelling example of how modern organic synthesis can yield molecules with diverse applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial development. As research continues to uncover new applications for such compounds, their role in shaping future innovations will undoubtedly grow.